N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide

• Molecular Formula: C13H9N3O5S
• Molecular Weight: 319.29 g/mol
• IUPAC Name: N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H9N3O5S/c17-16(18)9-5-7-10(8-6-9)22(19,20)15-13-11-3-1-2-4-12(11)21-14-13/h1-8H,(H,14,15)
• InChI Key: GGDMNEAXEXIIQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide is a compound that belongs to the class of benzoxazoles Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide typically involves the cyclization of 2-aminophenol with appropriate sulfonyl chlorides under controlled conditions. One common method includes the reaction of 2-aminophenol with 4-nitrobenzenesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane or chloroform at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles, such as the use of recyclable catalysts and solvents, can be applied to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Cyclization: The compound can undergo intramolecular cyclization to form more complex heterocyclic structures.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols, organic solvents like dichloromethane.

Cyclization: Acid or base catalysts, elevated temperatures.

Major Products Formed

Reduction: Formation of N-(1,2-benzoxazol-3-yl)-4-aminobenzenesulfonamide.

Substitution: Formation of various substituted benzoxazole derivatives.

Cyclization: Formation of polycyclic heterocycles.

Scientific Research Applications

N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: Investigated for its potential antimicrobial and anticancer properties due to the presence of the nitro and sulfonamide groups.

Medicine: Explored as a potential drug candidate for the treatment of various diseases, including bacterial infections and cancer.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in cellular processes, such as DNA synthesis or protein function.

Pathways Involved: It may inhibit the activity of enzymes by binding to their active sites or interfere with signaling pathways by modulating receptor activity.

Comparison with Similar Compounds

Similar Compounds

N-(1,2-benzoxazol-3-yl)-4-aminobenzenesulfonamide: Similar structure but with an amino group instead of a nitro group.

N-(1,2-benzoxazol-3-yl)-4-methylbenzenesulfonamide: Similar structure but with a methyl group instead of a nitro group.

Uniqueness

N-(1,2-benzoxazol-3-yl)-4-nitrobenzenesulfonamide is unique due to the presence of both nitro and sulfonamide groups, which confer distinct chemical reactivity and potential biological activity. This combination of functional groups makes it a valuable compound for research and development in various scientific fields .